4,5-Bis(4-chloro-3,5-dimethylphenoxy)benzene-1,2-dicarbonitrile

• Molecular Formula: C24H18Cl2N2O2
• Molecular Weight: 437.3 g/mol
• IUPAC Name: 4,5-bis(4-chloro-3,5-dimethylphenoxy)benzene-1,2-dicarbonitrile
• InChI: InChI=1S/C24H18Cl2N2O2/c1-13-5-19(6-14(2)23(13)25)29-21-9-17(11-27)18(12-28)10-22(21)30-20-7-15(3)24(26)16(4)8-20/h5-10H,1-4H3
• InChI Key: SMXQLAHBWOUGCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OC2=C(C=C(C(=C2)C#N)C#N)OC3=CC(=C(C(=C3)C)Cl)C

Description

4,5-Bis(4-chloro-3,5-dimethylphenoxy)benzene-1,2-dicarbonitrile is an organic compound that belongs to the class of aromatic compounds It is characterized by the presence of two 4-chloro-3,5-dimethylphenoxy groups attached to a benzene ring, which also contains two nitrile groups at the 1 and 2 positions

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,5-Bis(4-chloro-3,5-dimethylphenoxy)benzene-1,2-dicarbonitrile typically involves multiple steps, starting from readily available precursors. One common approach is the electrophilic aromatic substitution reaction, where the benzene ring undergoes substitution with the desired substituents. The reaction conditions often involve the use of catalysts such as aluminum chloride (AlCl₃) and reagents like bromine (Br₂) or nitric acid (HNO₃) for nitration .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

4,5-Bis(4-chloro-3,5-dimethylphenoxy)benzene-1,2-dicarbonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: Electrophilic aromatic substitution reactions can introduce additional substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: KMnO₄ in acidic or basic medium.

Reduction: LiAlH₄ in anhydrous ether.

Substitution: Br₂/FeBr₃ for bromination, HNO₃/H₂SO₄ for nitration.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce amines or alcohols.

Scientific Research Applications

4,5-Bis(4-chloro-3,5-dimethylphenoxy)benzene-1,2-dicarbonitrile has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4,5-Bis(4-chloro-3,5-dimethylphenoxy)benzene-1,2-dicarbonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 4,5-Bis(4-chloro-3,5-dimethylphenoxy)benzene-1,2-dicarboxylic acid
• 4,5-Bis(4-chloro-3,5-dimethylphenoxy)benzene-1,2-dimethyl ester
• 4,5-Bis(4-chloro-3,5-dimethylphenoxy)benzene-1,2-diamine

Uniqueness

4,5-Bis(4-chloro-3,5-dimethylphenoxy)benzene-1,2-dicarbonitrile is unique due to the presence of nitrile groups, which can significantly influence its reactivity and interactions with other molecules. This structural feature distinguishes it from similar compounds and can lead to different chemical and biological properties .